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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 1-Chloropinacolone (CAS No. 13547-70-1), an important intermediate in the
pharmaceutical and agrochemical industries.

Core Chemical Properties

1-Chloropinacolone, also known as 1-chloro-3,3-dimethyl-2-butanone, is a clear, slightly
yellow liquid.[1] It is a chlorinated ketone that serves as a versatile building block in organic
synthesis.[2][3]

Table 1: Physicochemical Properties of 1-Chloropinacolone
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Property Value Source(s)
CAS Number 13547-70-1 [1][2]
Molecular Formula C6H11CIO [1][2]
Molecular Weight 134.6 g/mol [1114]
Appearance Clear, light yellow liquid [1][5]
Melting Point -13 °C (lit.) [1][6]
Boiling Point 170-173 °C (lit.) [1][6]
Density 1.025 g/mL at 25 °C (lit.) [1][6]

Refractive Index

n20/D 1.442 (lit.)

[1](6]

Flash Point

153 °F (67.2 °C)

[7]

Water Solubility

Not miscible / Slightly soluble

[11(21[5]

Vapor Pressure

1.39 mmHg at 25°C

[8]

EINECS Number

236-920-6

[2]

InChl Key

ULSAJQMHTGKPIY-
UHFFFAOYSA-N

[2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Chloropinacolone.
Various spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are
available for this compound.[9] This data is essential for confirming the structure and purity of
the compound after synthesis.

Experimental Protocols

3.1. Synthesis of 1-Chloropinacolone

1-Chloropinacolone is primarily synthesized through the direct chlorination of pinacolone.[10]
Due to the activating effect of the carbonyl group, the a-hydrogen is readily substituted by
chlorine.[10] A common industrial method is the low-temperature solvent method.[10]
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Method: Low-Temperature Solvent Chlorination[10][11]

Preparation: A solution of pinacolone in methanol is prepared. The mass ratio of pinacolone
to methanol is typically between 0.8:2 and 1.2:2.[11]

Cooling: The pinacolone-methanol solution is added to a reaction kettle equipped with a
stirring and cooling system. The temperature of the solution is reduced to below 0 °C.[11]

Chlorination: Chlorine gas (CI2) is introduced into the cooled solution.[10][11] To control the
reaction and minimize the formation of byproducts like 2-Chloropinacolone, the pinacolone
solution is circulated from the kettle through a pipeline where chlorine gas is added.[10][11]
The reaction is exothermic, and external cooling is required to maintain the low temperature.
[10]

Reaction Completion: The circulation and chlorination are continued until the reaction is
complete, which can be monitored by techniques like gas chromatography.[10]

Work-up: The resulting reaction mother liquor is heated to remove the methanol solvent.[11]
The desolvated liquid is then cooled to yield 1-Chloropinacolone.[11]

Purification: The crude product is subjected to vacuum distillation to obtain high-purity 1-
Chloropinacolone.[10]
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Diagram 1: Synthesis Workflow of 1-Chloropinacolone
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Diagram 1: Synthesis Workflow of 1-Chloropinacolone
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3.2. Analytical Methods

Gas Chromatography (GC): GC is used to analyze the reaction product and determine the
purity of 1-Chloropinacolone.[10] It is particularly useful for quantifying the presence of
isomers like 2-Chloro Pinacolone, which has a boiling point very close to that of 1-
Chloropinacolone, making separation by distillation challenging.[10]

High-Performance Liquid Chromatography (HPLC): 1-Chloropinacolone can also be analyzed
by reverse-phase HPLC.[12]

¢ Column: Newcrom R1[12]

+ Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid like phosphoric acid (or
formic acid for Mass-Spec compatibility).[12]
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Diagram 2: Analytical Workflow for 1-Chloropinacolone
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Diagram 2: Analytical Workflow for 1-Chloropinacolone
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Reactivity, Applications, and Stability

4.1. Reactivity and Stability

1-Chloropinacolone is stable at room temperature in closed containers under normal storage
and handling conditions.[2][5] It is incompatible with strong oxidizing agents and amines.[13]
[14] When heated, it may form explosive mixtures with air.[5] Hazardous decomposition
products include hydrogen chloride and carbon monoxide.[5]

4.2. Applications in Drug Development and Agrochemicals

The primary application of 1-Chloropinacolone is as a key intermediate in the synthesis of
triazole compounds.[1][6] These triazole derivatives exhibit a wide range of biological activities,
including antiviral, antibacterial, antifungal, and antituberculous properties.[1][15] This makes 1-
Chloropinacolone a valuable precursor in the development of new pharmaceuticals and
pesticides.[10][11] It is also used as a reactant in the asymmetric reduction of borane.[16]

1-Chloropinacolone

Precprsor

Condensation Reaction
with other compounds

Triazole Compounds

Product

Antibacterial Antituberculous

Biological Activities & Applications

Diagram 3: Application of 1-Chloropinacolone in Triazole Synthesis

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-chloropinacolone-dic17613.html
https://m.chemicalbook.com/ProductMSDSDetailCB0115698_EN.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16576&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA1657614&productDescription=1-CHLOROPINACOLONE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0115698_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0115698_EN.htm
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0115698.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0115698_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0115698.htm
https://ruisenchemical.com/portfolio-items/1-chloropinacolone-cas-13547-70-1/
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.guidechem.com/question/how-can-we-improve-the-product-id119363.html
https://patents.google.com/patent/CN113087604A/en
https://www.pharmaffiliates.com/en/13547-70-1-1-chloropinacolone-pa270019600.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Diagram 3: Application of 1-Chloropinacolone in Triazole Synthesis

Safety and Handling

1-Chloropinacolone is a hazardous substance and must be handled with appropriate safety
precautions.

e Hazards: It is harmful if swallowed, toxic in contact with skin, and fatal if inhaled.[13][14] It
causes skin and serious eye irritation and may cause respiratory irritation.[5][13] It is also a
lachrymator.[5][13]

» Handling: Use only in a well-ventilated area or in a closed system with appropriate exhaust
ventilation.[13][17] Wear suitable protective clothing, gloves, and eye/face protection.[2][17]
Avoid breathing mist, vapors, or spray.[13] Wash hands and any exposed skin thoroughly
after handling.[14][17]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][8]
Keep the container tightly closed.[5][13] It should be kept away from heat, sparks, open
flames, and other sources of ignition.[5][8] Storage under an inert atmosphere at 2-8°C is
recommended.[2]

Conclusion

1-Chloropinacolone is a critical chemical intermediate with well-defined properties. Its
synthesis, while straightforward, requires careful control to minimize byproduct formation. Its
primary utility lies in its role as a precursor to biologically active triazole compounds, making it a
compound of significant interest to researchers in drug discovery and agrochemical
development. Due to its hazardous nature, strict adherence to safety protocols during handling
and storage is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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